Cas no 85486-57-3 (2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid)
![2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid structure](https://www.kuujia.com/scimg/cas/85486-57-3x500.png)
85486-57-3 structure
Product name:2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid
2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid
- 2-[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]-2,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid
- 4-Carboxy-2,5,5-trimethylthiazolidine-2-aceto-3,5-dimethylpiperidide
- 4-Thiazolidinecarboxylic acid, 2-(2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl)-2,5,5-trimethyl-
- DTXSID301006054
- 2-(2-(3,5-Dimethyl-1-piperidinyl)-2-oxoethyl)-2,5,5-trimethyl-4-thiazolidinecarboxylic acid
- 85486-57-3
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- Inchi: InChI=1S/C16H28N2O3S/c1-10-6-11(2)9-18(8-10)12(19)7-16(5)17-13(14(20)21)15(3,4)22-16/h10-11,13,17H,6-9H2,1-5H3,(H,20,21)
- InChI Key: HMQNCLDYZGWGHS-UHFFFAOYSA-N
- SMILES: CC1CC(CN(C1)C(=O)CC2(NC(C(S2)(C)C)C(=O)O)C)C
Computed Properties
- Exact Mass: 328.182
- Monoisotopic Mass: 328.182
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.9Ų
- XLogP3: -0.3
Experimental Properties
- Density: 1.101
- Boiling Point: 509.7°C at 760 mmHg
- Flash Point: 262°C
- Refractive Index: 1.506
2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid Related Literature
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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4. Caper tea
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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